3-cyclopropyl-4-(difluoromethyl)-6-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-b]pyridine

• Molecular Formula: C23H19F2N3O
• Molecular Weight: 391.4 g/mol
• IUPAC Name: 3-cyclopropyl-4-(difluoromethyl)-6-(4-methoxyphenyl)-1-phenylpyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C23H19F2N3O/c1-29-17-11-9-14(10-12-17)19-13-18(22(24)25)20-21(15-7-8-15)27-28(23(20)26-19)16-5-3-2-4-6-16/h2-6,9-13,15,22H,7-8H2,1H3
• InChI Key: QUDRUYDJJJVXKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=C(C(=C2)C(F)F)C(=NN3C4=CC=CC=C4)C5CC5

Description

3-cyclopropyl-4-(difluoromethyl)-6-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-b]pyridine is a complex organic compound that has garnered significant interest in the fields of chemistry and pharmacology This compound is characterized by its unique structure, which includes a cyclopropyl group, a difluoromethyl group, a methoxyphenyl group, and a pyrazolo[3,4-b]pyridine core

Preparation Methods

The synthesis of 3-cyclopropyl-4-(difluoromethyl)-6-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-b]pyridine typically involves multiple steps, each requiring specific reaction conditions and reagentsIndustrial production methods may involve optimization of these steps to enhance yield and purity, often utilizing advanced techniques such as catalytic protodeboronation and difluoromethylation .

Chemical Reactions Analysis

3-cyclopropyl-4-(difluoromethyl)-6-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-b]pyridine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups, such as converting ketones to alcohols.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, often using reagents like halogens or organometallic compounds.

Coupling Reactions: Reagents such as palladium catalysts are commonly used in coupling reactions to introduce new functional groups

Scientific Research Applications

This compound has a wide range of applications in scientific research, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: Its unique structure allows it to interact with biological molecules, making it useful in the study of biochemical pathways.

Industry: Used in the production of advanced materials and as a catalyst in various industrial processes

Mechanism of Action

The mechanism of action of 3-cyclopropyl-4-(difluoromethyl)-6-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-b]pyridine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and influencing various biochemical pathways. This interaction can lead to changes in cellular processes, making it a valuable tool in both research and therapeutic applications .

Comparison with Similar Compounds

When compared to similar compounds, 3-cyclopropyl-4-(difluoromethyl)-6-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-b]pyridine stands out due to its unique combination of functional groups and structural features. Similar compounds include:

2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-acrylaldehyde: Used in the synthesis of pharmaceuticals.

Difluoromethylated compounds: Known for their stability and reactivity in various chemical reactions.

Methoxyphenyl derivatives: Commonly used in the development of drugs and materials.

This compound’s distinct structure and reactivity make it a valuable asset in scientific research and industrial applications.